Cas no 335215-60-6 (5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 335215-60-6
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• MDL: MFCD02046337
• CID: 872030
• PubChem ID: 767266
• Update Time: 2026-04-29

5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chlorophenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3-[(4-chlorophenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• 5-[(4-chlorophenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-(4-Chloro-phenoxymethyl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
• 5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazole-3-thiol
• AC1LG99H
• CTK6E9026
• MolPort-000-871-348
• Oprea1_486349
• SBB009424
• 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02046337
• Inchi： InChI=1S/C11H12ClN3OS/c1-2-15-10(13-14-11(15)17)7-16-9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H,14,17)
• InChI Key： STSBDYRUSUGXLS-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)COC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 269.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 78.74000
• LogP: 2.81910

5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

Research Brief on 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS: 335215-60-6)

5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS: 335215-60-6) is a triazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the versatility of 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol as a scaffold for designing novel bioactive molecules. Its unique structural features, including the triazole ring and thiol group, make it a promising candidate for targeting various enzymes and receptors involved in disease pathways. Researchers have explored its potential as an antimicrobial, anticancer, and anti-inflammatory agent, with encouraging results in preclinical models.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduced the number of steps and increased the overall efficiency of the process. This methodological improvement is expected to facilitate further research and development of derivatives based on this core structure.

In terms of biological activity, 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol has shown potent inhibitory effects against a range of bacterial and fungal pathogens. A recent in vitro study reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. These findings suggest its potential as a lead compound for developing new antimicrobial agents to address the growing problem of antibiotic resistance.

Additionally, preliminary investigations into its anticancer properties have revealed promising activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest, possibly through modulation of key signaling pathways such as PI3K/AKT and MAPK. Further research is needed to elucidate its precise mode of action and to evaluate its efficacy in vivo.

Despite these encouraging results, challenges remain in the development of 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is focusing on the design of prodrugs and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol represents a promising scaffold for drug discovery, with demonstrated activity in multiple therapeutic areas. Continued research efforts are essential to fully exploit its potential and translate these findings into clinically relevant treatments. Future studies should prioritize the optimization of its pharmacokinetic properties and the evaluation of its safety profile in animal models.